5-(4-Chlorobenzylidene)-3-ethyl-2-thioxo-1,3-thiazolidin-4-one

• Molecular Formula: C12H10ClNOS2
• Molecular Weight: 283.8 g/mol
• IUPAC Name: (5E)-5-[(4-chlorophenyl)methylidene]-3-ethyl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C12H10ClNOS2/c1-2-14-11(15)10(17-12(14)16)7-8-3-5-9(13)6-4-8/h3-7H,2H2,1H3/b10-7+
• InChI Key: VGKYCYJXUJDIAE-JXMROGBWSA-N
• Isomeric SMILES: CCN1C(=O)/C(=C\C2=CC=C(C=C2)Cl)/SC1=S
• SMILES: CCN1C(=O)C(=CC2=CC=C(C=C2)Cl)SC1=S

Description

5-(4-Chlorobenzylidene)-3-ethyl-2-thioxo-1,3-thiazolidin-4-one, also known as CBET, is a synthetic compound that has been widely used in scientific research due to its unique chemical properties. CBET has been found to have various biological and pharmacological activities, making it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of 5-(4-Chlorobenzylidene)-3-ethyl-2-thioxo-1,3-thiazolidin-4-one is not fully understood, but it is believed to involve the inhibition of enzymes such as topoisomerase II and DNA polymerase, which are involved in DNA replication and repair. 5-(4-Chlorobenzylidene)-3-ethyl-2-thioxo-1,3-thiazolidin-4-one has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
5-(4-Chlorobenzylidene)-3-ethyl-2-thioxo-1,3-thiazolidin-4-one has been found to have various biochemical and physiological effects, including the inhibition of tumor cell proliferation, the induction of cell cycle arrest, and the modulation of immune system function. It has also been found to have antioxidant and anti-inflammatory properties, which may contribute to its therapeutic potential.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-(4-Chlorobenzylidene)-3-ethyl-2-thioxo-1,3-thiazolidin-4-one is its versatility, as it can be easily modified to produce derivatives with different biological activities. However, one of the main limitations of 5-(4-Chlorobenzylidene)-3-ethyl-2-thioxo-1,3-thiazolidin-4-one is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for research on 5-(4-Chlorobenzylidene)-3-ethyl-2-thioxo-1,3-thiazolidin-4-one, including the development of new derivatives with improved solubility and bioavailability, the exploration of its potential applications in the treatment of various diseases, and the investigation of its mechanism of action at the molecular level. Additionally, the use of 5-(4-Chlorobenzylidene)-3-ethyl-2-thioxo-1,3-thiazolidin-4-one in combination with other drugs or therapies may also be explored as a potential treatment strategy.

Synthesis Methods

The synthesis of 5-(4-Chlorobenzylidene)-3-ethyl-2-thioxo-1,3-thiazolidin-4-one involves the reaction of 4-chlorobenzaldehyde and ethylthiocyanate in the presence of a catalyst such as sodium ethoxide. The resulting product is then treated with hydrazine hydrate to form the thiosemicarbazone intermediate, which is further cyclized to form 5-(4-Chlorobenzylidene)-3-ethyl-2-thioxo-1,3-thiazolidin-4-one.

Scientific Research Applications

5-(4-Chlorobenzylidene)-3-ethyl-2-thioxo-1,3-thiazolidin-4-one has been extensively studied for its potential applications in various scientific fields, including medicinal chemistry, pharmacology, and biochemistry. It has been found to exhibit antitumor, anti-inflammatory, and antimicrobial activities, making it a promising candidate for the development of new drugs.